Cas no 851185-20-1 (4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline)

• Product Name: 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline
• CAS No: 851185-20-1
• MF: C₂₅H₂₃N₅O₄S
• MW: 489.54622387886
• CID: 5146711
• PubChem ID: 2460930
• Update Time: 2025-06-11

4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline
• MLS000761053
• SMR000372350
• Z31103455
• WAY-640509
• 4-[4-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]-1-piperazinyl]-2-(3-pyridinyl)quinazoline (ACI)
• Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-[2-(3-pyridinyl)-4-quinazolinyl]- (9CI)
• Glucocerebrosidase-IN-2
• 851185-20-1
• AKOS034151730
• CS-0891190
• TS-09177
• CHEMBL1385222
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-2-pyridin-3-ylquinazoline
• HY-156020

• Inchi： 1S/C25H23N5O4S/c31-35(32,19-7-8-22-23(16-19)34-15-14-33-22)30-12-10-29(11-13-30)25-20-5-1-2-6-21(20)27-24(28-25)18-4-3-9-26-17-18/h1-9,16-17H,10-15H2
• InChI Key： HXGUZRYTCIJSCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(C2C3C=CC=CC=3N=C(C3C=NC=CC=3)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 489.14707541g/mol
• Monoisotopic Mass: 489.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline

Introduction to 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline (CAS No. 851185-20-1)

4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline, identified by its CAS number 851185-20-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinazoline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a piperazine moiety and a sulfonyl group attached to a benzo[b][1,4]dioxin core enhances its potential as a pharmacophore, making it a promising candidate for further investigation in medicinal chemistry.

The benzo[b][1,4]dioxin scaffold in this molecule is particularly noteworthy due to its structural similarity to certain bioactive natural products and synthetic intermediates. This moiety has been extensively studied for its pharmacological properties, including potential interactions with various biological targets. The sulfonyl group further modulates the electronic and steric properties of the molecule, which can influence its binding affinity and selectivity. The combination of these features makes 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in quinazoline derivatives due to their demonstrated efficacy in various disease models. Quinazolines have shown promise as inhibitors of kinases and other enzymes involved in cancer progression, inflammation, and infectious diseases. The specific substitution pattern in 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-yl)quinazoline may confer unique properties that distinguish it from other quinazoline-based compounds. This has prompted researchers to explore its potential applications in drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The structural features of 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-2-(pyridin-3-y)quinazoline suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the piperazine ring is known to be a common pharmacophore in drugs targeting neurotransmitter receptors and ion channels. The sulfonyl group can enhance binding interactions by forming hydrogen bonds or participating in electrostatic interactions with protein surfaces.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-y)sulfonyl)piperazin -1 -y l)-2-(pyridin -3 -y l)quinazoline to biological targets with high accuracy. These tools have been instrumental in guiding the design and optimization of novel drug candidates. By leveraging these technologies, scientists can identify potential leads more efficiently and reduce the time required for drug discovery.

The synthesis of 4-(4 -(( 2 , 3 -Dihydrobenzo[b][ 1 , 4 ] dioxin -6 - y l ) sulfonyl ) piperazin - 1 - y l ) - 2 -( pyridine n - 3 - y l ) quinazoline presents both challenges and opportunities for synthetic chemists. The complex architecture of this molecule requires careful planning to ensure high yields and purity. However, the availability of modern synthetic techniques and reagents has made it increasingly feasible to construct such intricate structures. Advances in catalytic methods and green chemistry principles have also contributed to more efficient and sustainable synthetic routes.

In conclusion, 4 -( 4 - ( ( 2 , 3 -Dihydrobenz o [ b ] [ 1 , 4 ] dioxin -6 - y l ) sulfo n y l ) piperazine n - 1 - y l ) - 2 -( pyridine n - 3 - y l ) quin azoline (CAS No. 851185--20--) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant promise for contributing to future medical breakthroughs.